2-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)acetamide
• InChI: InChI=1S/C18H17FN2O3/c1-21-8-9-24-16-7-6-14(11-15(16)18(21)23)20-17(22)10-12-2-4-13(19)5-3-12/h2-7,11H,8-10H2,1H3,(H,20,22)
• InChI Key: UIELJTRGNYKWQI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol
• CAS No.: 922054-15-7

Description

2-(4-fluorophenyl)-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)acetamide is a useful research compound. Its molecular formula is C18H17FN2O3 and its molecular weight is 328.343. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• The synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides exhibiting anti-inflammatory activity indicates the potential of similar fluorophenyl compounds in medicinal chemistry (Sunder & Maleraju, 2013).

Radiotracer Development for PET Imaging

• The development of novel radiotracers, including those with a [18F]fluorobenzene ring, for PET imaging of translocator protein in ischemic brain, shows the applicability of fluorophenyl derivatives in neuroimaging and neuroinflammation research (Fujinaga et al., 2018).

Kinase Inhibitor Development

• The benzoxazepine core, related to tetrahydrobenzo[f][1,4]oxazepine, has been used in the development of kinase inhibitors, indicating the compound's relevance in oncological therapeutic research (Naganathan et al., 2015).

Antipsychotic Drug Research

• Compounds related to fluorophenylacetamide, like 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, have shown antipsychotic-like profiles in behavioral animal tests, underlining the compound's potential in psychiatric medication development (Wise et al., 1987).

Molecular Structure and Optical Property Studies

• The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, including research on molecular structure and optical properties, demonstrates the compound's significance in material science and chemistry (Almansour et al., 2016).